Cas no 130431-19-5 (1,4-Benzodioxin-6-methanamine,2,3-dihydro-N-methyl-a-(2-phenylethyl)-, hydrochloride (1:1))
130431-19-5 structure
Product Name:1,4-Benzodioxin-6-methanamine,2,3-dihydro-N-methyl-a-(2-phenylethyl)-, hydrochloride (1:1)
CAS No:130431-19-5
MF:C18H22ClNO2
MW:319.82578420639
CID:216172
PubChem ID:3076212
Update Time:2025-04-19
1,4-Benzodioxin-6-methanamine,2,3-dihydro-N-methyl-a-(2-phenylethyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzodioxin-6-methanamine,2,3-dihydro-N-methyl-a-(2-phenylethyl)-, hydrochloride (1:1)
- 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-3-phenylpropan-1-amine,hydrochloride
- DTXSID20926738
- 6-(1-(Methylamino)-3-phenylpropyl)-1,4-benzodioxane hydrochloride
- N-Methyl-alpha-(2-phenylethyl)-2,3-dihydro-1,4-benzodioxin-6-methanamine hydrochloride
- 130431-19-5
- 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-N-methyl-3-phenylpropan-1-amine--hydrogen chloride (1/1)
- 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-methyl-alpha-(2-phenylethyl)-, hydrochloride
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- Inchi: 1S/C18H21NO2.ClH/c1-19-16(9-7-14-5-3-2-4-6-14)15-8-10-17-18(13-15)21-12-11-20-17;/h2-6,8,10,13,16,19H,7,9,11-12H2,1H3;1H
- InChI Key: VLYIVGVZSNUNKU-UHFFFAOYSA-N
- SMILES: Cl.O1CCOC2C=CC(=CC1=2)C(CCC1C=CC=CC=1)NC
Computed Properties
- Exact Mass: 319.13406
- Monoisotopic Mass: 319.134
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 304
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.5Ų
Experimental Properties
- Boiling Point: 406.5°C at 760 mmHg
- Flash Point: 171.9°C
- PSA: 30.49
1,4-Benzodioxin-6-methanamine,2,3-dihydro-N-methyl-a-(2-phenylethyl)-, hydrochloride (1:1) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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